Cas no 56180-94-0 (Acarbose)

Acarbose is an alpha-glucosidase inhibitor that reduces postprandial glucose levels by delaying carbohydrate absorption. It exhibits dose-dependent efficacy in managing type 2 diabetes mellitus and has been shown to reduce HbA1c levels, body weight, and lipid parameters without increasing hypoglycemic risk or causing significant gastrointestinal side effects.
Acarbose structure
Acarbose structure
Product Name:Acarbose
CAS No:56180-94-0
MF:C25H43NO18
MW:645.6048
MDL:MFCD00869592
CID:56904
PubChem ID:9811704
Update Time:2025-09-04

Acarbose Chemical and Physical Properties

Names and Identifiers

    • acarbose
    • bay-g5421
    • d-glucose,o-4,6-dideoxy-4-(((1s-(1-alpha,4-alpha,5-beta,6-alpha))-4,5,6-trihyd
    • roxy-3-(hydroxymethyl)-2-cyclohexen-1-yl)amino)-alpha-d-glucopyranosyl-(1-4)-o
    • 5-[5-[3,4-DIHYDROXY-6-METHYL-5-[[4,5,6-TRIHYDROXY-3-(HYDROXYMETHYL)-1-CYCLOHEX-2-ENYL]AMINO]OXAN-2-YL]OXY-3,4-DIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY-6-(HYDROXYMETHYL)OXANE-2,3,4-TRIOL
    • Glucobay
    • Acarbose Hydrate
    • O-4,6-DIDEOXY-4-[[[1S-(1A,4A,5BETA,6A)]-4,5,6-TRIHYDROXY-3-(HYDROXYMETHY
    • acarviostatin I01
    • Ascarbose
    • Prandase
    • Precos
    • Precose
    • 4",6"-Dideoxy-4"-([1S]-[1,4,6/5]-4,5,6-trihydroxy-3-hydroxymethyl-2-yclohexenylamino)-maltotriose
    • Sugammadex sodium Impurity
    • acarbose iMpurity
    • Beta-Acarbose
    • XUFXOAAUWZOOIT-SXARVLRPSA-N
    • DSSTox_RID_81300
    • DSSTox_CID_26034
    • DSSTox_GSID_46034
    • Arcabose
    • Glucor
    • 1agm
    • 1ukt
    • QPS
    • Acarbose, >=95%
    • HMC-(1-4)AGL-(1-4)GLC-(1-4)GLC
    • GTPL6791
    • HMS3677P19
    • HMS3413P19
    • HMS3269L19
    • BCPP000442
    • HMS3713B18
    • Tox21_111597
    • s1271
    • BDBM50333465
    • Tox21_111597_1
    • AKO
    • O-4,6-Dideoxy-4-[[(1S,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)-2-cyclohexen-1-yl]amino]-?-D-glucopyranosyl-(1-4)-O-?-D-glucopyranosyl-(1-4)-D-Glucose
    • BRD-K44276885-001-01-7
    • AKOS024457233
    • CHEMBL1566
    • CAS-56180-94-0
    • (2R,3R,4R,5S,6R)-5-((2R,3R,4R,5S,6R)-5-((2R,3R,4S,5S,6R)-3,4-dihydroxy-6-methyl-5-((1S,4S,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)cyclohex-2-enylamino)-tetrahydro-2H-pyran-2-yloxy)-3,4-dihydroxy-6-(hydroxymethyl)-tetrahydro-2H-pyran-2-yloxy)-6-(hydroxymethyl)-tetrahydro-2H-pyran-2,3,4-triol
    • AB01274765-01
    • (3R,4R,5S,6R)-5-((2R,3R,4R,5S,6R)-5-((2R,3R,4S,5S,6R)-3,4-dihydroxy-6-methyl-5-((1S,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)cyclohex-2-enylamino)-tetrahydro-2H-pyran-2-yloxy)-3,4-dihydroxy-6-(hydroxymethyl)-tetrahydro-2H-pyran-2-yloxy)-6-(hydroxymethyl)-tetrahydro-2H-pyran-2,3,4-triol
    • Alpha-Acarbose
    • Acarbose for identification, European Pharmacopoeia (EP) Reference Standard
    • Acarbose, Pharmaceutical Secondary Standard; Certified Reference Material
    • NCGC00160515-02
    • 5-{5-[3,4-Dihydroxy-6-methyl-5-(4,5,6-trihydroxy-3-hydroxymethyl-cyclohex-2-enylamino)-tetrahydro-pyran-2-yloxy]-3,4-dihydroxy-6-hydroxymethyl-tetrahydro-pyran-2-yloxy}-6-hydroxymethyl-tetrahydro-pyran-2,3,4-triol
    • Acarbose, United States Pharmacopeia (USP) Reference Standard
    • (2R,3R,4R,5S,6R)-5-[(2R,3R,4R,5S,6R)-5-[(2R,3R,4S,5S,6R)-3,4-dihydroxy-6-methyl-5-[[(1S,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)-1-cyclohex-2-enyl]amino]oxan-2-yl]oxy-3,4-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-6-(hydroxymethyl)oxane-2,3,4-triol
    • SCHEMBL16848
    • 56180-94-0
    • (2R,3R,4R,5R,6R)-5-((2R,3R,4R,5S,6R)-5-((2R,3R,4S,5S,6R)-3,4-dihydroxy-6-methyl-5-((1S,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)cyclohex-2-enylamino)-tetrahydro-2H-pyran-2-yloxy)-3,4-dihydroxy-6-(hydroxymethyl)-tetrahydro-2H-pyran-2-yloxy)-6-(hydroxymethyl)-tetrahydro-2H-pyran-2,3,4-triol
    • EN300-27025603
    • Bay g 5421
    • BAY-g 5421
    • CHEBI:94035
    • 4,6-Dideoxy-4-([1S]-[1,4,6/5]-4,5,6-trihydroxy-3-hydroxymethyl-2-yclohexenylamino)maltotriose
    • BCP9000224
    • A830944
    • BRD-K44276885-001-07-4
    • Q338005
    • AB01274765_02
    • NCGC00159353-02
    • NS00001516
    • Acarbose for peak identification, European Pharmacopoeia (EP) Reference Standard
    • (2R,3R,4R,5S,6R)-5-{[(2R,3R,4R,5S,6R)-5-{[(2R,3R,4S,5S,6R)-3,4-dihydroxy-6-methyl-5-{[(1S,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)cyclohex-2-en-1-yl]amino}oxan-2-yl]oxy}-3,4-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-6-(hydroxymethyl)oxane-2,3,4-triol
    • 4-[5-[3,4-dihydroxy-6-methyl-5-[[2,3,4-trihydroxy-5-(hydroxymethyl)cyclohexyl]amino]tetrahydropyran-2-yl]oxy-3,4-dihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-2,3,5,6-tetrahydroxy-hexanal;Acarbose
    • (2R,3R,4R,5S,6R)-5-((2R,3R,4R,5S,6R)-5-((2R,3R,4S,5S,6R)-3,4-dihydroxy-6-methyl-5-((1S,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)cyclohex-2-enylamino)-tetrahydro-2H-pyran-2-yloxy)-3,4-dihydroxy-6-(hydroxymethyl)-tetrahydro-2H-pyran-2-yloxy)-6-(hydroxymethyl)-tetrahydro-2H-pyran-2,3,4-triol
    • D-Glucose, O-4,6-dideoxy-4-[[(1S,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)-2-cyclohexen-1-yl]amino]-.alpha.-D-glucopyranosyl-(1->4)-O-.alpha.-D-glucopyranosyl-(1->4)-
    • CCG-220568
    • Bay-g-5421
    • Acarbose, European Pharmacopoeia (EP) Reference Standard
    • 1k1y
    • 1lf9
    • 1gah
    • Q27457213
    • HMS2093I22
    • SR-01000759407
    • AB00639959_08
    • CCG-213345
    • 4',6'-Dideoxy-4'-([1S]-[1,4,6/5]-4,5,6-trihydroxy-3-hydroxymethyl-2-yclohexenylamino)-maltotriose
    • C06802
    • Prandase;
    • SCHEMBL5316305
    • SBI-0206777.P001
    • Q-200574
    • 4,6-dideoxy-4-{[(1S,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)cyclohex-2-en-1-yl]amino}-alpha-D-glucopyranosyl-(1->4)-alpha-D-glucopyranosyl-(1->4)-D-glucopyranose; Precose (TN);
    • BDBM23406
    • (3R,4R,5S,6R)-5-{[(2R,3R,4R,5S,6R)-5-{[(2R,3R,4S,5S,6R)-3,4-dihydroxy-6-methyl-5-{[(1S,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)cyclohex-2-en-1-yl]amino}oxan-2-yl]oxy}-3,4-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-6-(hydroxymethyl)oxane-2,3,4-triol
    • HMS2236P06
    • SR-01000759407-6
    • MLS000759506
    • CHEMBL404271
    • CHEBI:2376
    • Precose;
    • D00216
    • Precose (TN)
    • SMR000466376
    • Acarbose for peak identification
    • NC00163
    • Pharmakon1600-01505172
    • Glucobay;
    • CHEMBL3734896
    • SR-01000759407-5
    • MLS006011898
    • AKOS005622515
    • SR-01000759407-4
    • Acarbose; O-4,6-Dideoxy-4-[[(1S,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)cyclohex-2-enyl]amino]-?-d-glucopyranosyl-(1?4)-O-?-d-glucopyranosyl-(1?4)-d-glucopyranose
    • Acarbose (JAN/USAN/INN)
    • C25H43NO18;
    • Acarbose for identification
    • AB00639959-06
    • Acarbose,(S)
    • NCGC00160515-01
    • Abamectin, Antibiotic for Culture Media Use Only
    • BDBM50180587
    • MLS001424056
    • (3R,4R,5S,6R)-5-[(2R,3R,4R,5S,6R)-5-[(2R,3R,4S,5S,6R)-3,4-dihydroxy-6-methyl-5-[[(1S,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)cyclohex-2-en-1-yl]amino]oxan-2-yl]oxy-3,4-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-6-(hydroxymethyl)oxane-2,3,4-triol
    • MD-0230
    • HMS2051F03
    • NSC758915
    • CCG-100913
    • MFCD00869592
    • BRD-A16444946-001-07-1
    • SPECTRUM1505172
    • HMS3369M04
    • CHEMBL181568
    • DTXSID50860696
    • AB07578
    • NCGC00096061-02
    • HMS3393F03
    • EN300-119545
    • HMS3369I07
    • SCHEMBL681337
    • 5-({5-[(3,4-dihydroxy-6-methyl-5-{[4,5,6-trihydroxy-3-(hydroxymethyl)cyclohex-2-en-1-yl]amino}oxan-2-yl)oxy]-3,4-dihydroxy-6-(hydroxymethyl)oxan-2-yl}oxy)-6-(hydroxymethyl)oxane-2,3,4-triol
    • NCGC00096061-01
    • LS-15133
    • 4,6-Dideoxy-4-{[4,5,6-trihydroxy-3-(hydroxymethyl)cyclohex-2-en-1-yl]amino}hexopyranosyl-(1->4)hexopyranosyl-(1->4)hexopyranose
    • HMS3654B11
    • BCP02077
    • Z2587996969
    • SCHEMBL16849
    • NCGC00188987-01
    • (2R,3R,4R,5S,6R)-5-{[(2R,3R,4R,5S,6R)-5-{[(2R,3R,4S,5S,6R)-3,4-dihydroxy-6-methyl-5-{[(1S,4S,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)cyclohex-2-en-1-yl]amino}oxan-2-yl]oxy}-3,4-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-6-(hydroxymethyl)oxane-2,3,4-triol
    • AKOS026749841
    • STK801930
    • A2485
    • 4,6-dideoxy-4-{[(1S,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)cyclohex-2-en-1-yl]amino}-alpha-D-glucopyranosyl-(1->4)-alpha-D-glucopyranosyl-(1->4)-D-glucopyranose
    • BBL030515
    • XUFXOAAUWZOOIT-UGEKTDRHSA-N
    • BRD-A16444946-001-09-7
    • Acarbose; O-4,6-Dideoxy-4-[[(1S,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)cyclohex-2-enyl]amino]-a-d-glucopyranosyl-(1?4)-O-a-d-glucopyranosyl-(1?4)-d-glucopyranose
    • Acarbose
    • MDL: MFCD00869592
    • Inchi: 1S/C25H43NO18/c1-6-11(26-8-2-7(3-27)12(30)15(33)13(8)31)14(32)19(37)24(40-6)43-22-10(5-29)42-25(20(38)17(22)35)44-21-9(4-28)41-23(39)18(36)16(21)34/h2,6,8-39H,3-5H2,1H3/t6-,8+,9-,10-,11-,12-,13+,14+,15+,16-,17-,18-,19-,20-,21-,22-,23-,24-,25-/m1/s1
    • InChI Key: XUFXOAAUWZOOIT-SXARVLRPSA-N
    • SMILES: O([C@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])[H])O1)N([H])[C@@]1([H])C([H])=C(C([H])([H])O[H])[C@]([H])([C@@]([H])([C@@]1([H])O[H])O[H])O[H])O[H])O[H])[C@]1([H])[C@@]([H])(C([H])([H])O[H])O[C@@]([H])([C@@]([H])([C@@]1([H])O[H])O[H])O[C@]1([H])[C@@]([H])(C([H])([H])O[H])O[C@]([H])([C@@]([H])([C@@]1([H])O[H])O[H])O[H]

Computed Properties

  • Exact Mass: 645.24800
  • Monoisotopic Mass: 645.248
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 14
  • Hydrogen Bond Acceptor Count: 19
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 9
  • Complexity: 962
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 19
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: -8.5
  • Topological Polar Surface Area: 321
  • Molecular Weight: 645.6

Experimental Properties

  • Color/Form: Amorphous powder.
  • Density: 1.4278 (rough estimate)
  • Melting Point: 124-126°C
  • Boiling Point: 971.6°C at 760 mmHg
  • Flash Point: 541.4 °C
  • Refractive Index: 1.6000 (estimate)
  • Solubility: In water, 1.0X10+6 mg/L /miscible/ at 25 °C (est)
  • Water Partition Coefficient: Soluble in water.
  • PSA: 321.17000
  • LogP: -8.17360
  • Solubility: Not determined
  • Merck: 18
  • Specific Rotation: +173° to +183° (c=1, H2O)

Acarbose Security Information

Acarbose Customs Data

  • HS CODE:29400090

Acarbose Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A123500-10mg
Acarbose
56180-94-0
10mg
$ 74.00 2023-09-09
TRC
A123500-50mg
Acarbose
56180-94-0
50mg
$ 108.00 2023-04-19
TRC
A123500-500mg
Acarbose
56180-94-0
500mg
$ 127.00 2023-09-09
TRC
A123500-1g
Acarbose
56180-94-0
1g
$ 224.00 2023-09-09
TRC
A123500-2g
Acarbose
56180-94-0
2g
$ 385.00 2023-04-19
TRC
A123500-5g
Acarbose
56180-94-0
5g
$ 804.00 2023-04-19
Chemenu
CM100207-10g
Acarbose
56180-94-0 98%
10g
$271 2021-06-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
AA9084-1g
Acarbose
56180-94-0 ≥98%
1g
¥190元 2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
AA9084-250mg
Acarbose
56180-94-0 ≥98%
250mg
¥80元 2023-09-15
DC Chemicals
DC22280-100 mg
Acarbose
56180-94-0 >98%
100mg
$450.0 2022-03-01

Acarbose Production Method

Acarbose Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:56180-94-0)阿卡波糖
Order Number:LE26125673;LE10150
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:55
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:56180-94-0)Acarbose
Order Number:sfd5072
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com

Acarbose Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:56180-94-0)阿卡波糖
LE26125673;LE10150
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:56180-94-0)Acarbose
sfd5072
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email